(+/-)-5'-Chloro-5'-deoxy-ENBA

• IUPAC Name: (2R,3R,4S,5S)-2-[6-(2-bicyclo[2.2.1]heptanylamino)purin-9-yl]-5-(chloromethyl)oxolane-3,4-diol
• InChI: InChI=1S/C17H22ClN5O3/c18-5-11-13(24)14(25)17(26-11)23-7-21-12-15(19-6-20-16(12)23)22-10-4-8-1-2-9(10)3-8/h6-11,13-14,17,24-25H,1-5H2,(H,19,20,22)/t8?,9?,10?,11-,13-,14-,17-/m1/s1
• InChI Key: PVJGDYDNVNCGBT-STHLEMNDSA-N
• Canonical SMILES: C1CC2CC1CC2NC3=C4C(=NC=N3)N(C=N4)C5C(C(C(O5)CCl)O)O
• Isomeric SMILES: C1CC2CC1CC2NC3=C4C(=NC=N3)N(C=N4)[C@H]5[C@@H]([C@@H]([C@H](O5)CCl)O)O
• Molecular Formula: C17H22ClN5O3
• DSSTOX Substance ID: DTXSID10655303
• Molecular Weight: 379.8 g/mol
• CAS No.: 103626-26-2

Description

(-)-5'-Chloro-5'-deoxy-ENBA (also known as CDE) is a synthetic analog of the naturally occurring neurotransmitter gamma-aminobutyric acid (GABA). CDE is a potent agonist of GABAA receptors, and has been shown to have potential applications in the treatment of neurological disorders, including epilepsy, anxiety and depression. CDE has also been used in laboratory experiments to study the effects of GABAA receptor activation on a variety of biological processes, including cell growth, gene expression and neuronal development.

Scientific Research Applications

• Neuropathic Pain Alleviation : A study by Luongo et al. (2012) demonstrated that chronic treatment with (+/-)-5'-Chloro-5'-deoxy-ENBA in a mouse model of neuropathic pain significantly reduced mechanical allodynia and thermal hyperalgesia. This compound did not significantly alter motor coordination or arterial blood pressure, suggesting its potential use in neuropathic pain management without affecting motor functions or cardiovascular health (Luongo et al., 2012).

• Selective Agonist for Human A1 Adenosine Receptor : Franchetti et al. (2009) explored the affinity and efficacy of 5'-chloro-5'-deoxy- and 5'-(2-fluorophenylthio)-5'-deoxy-N(6)-cycloalkyl(bicycloalkyl)-substituted adenosine and 2'-C-methyladenosine derivatives at human adenosine receptors. Their study found that 5'-chloro-5'-deoxy-(+/-)-ENBA displayed high affinity in the subnanomolar range and selectivity for the hA(1) receptor over other human receptor subtypes. This compound also exhibited analgesic activity in the formalin test in mice, highlighting its potential for pain management (Franchetti et al., 2009).